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Compound of Interest

Compound Name: Propionaldehyde

Cat. No.: B047417 Get Quote

Essential Safety and Handling Guide for
Propionaldehyde
For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of propionaldehyde, designed to ensure the safety of researchers, scientists, and

drug development professionals. Adherence to these guidelines is essential for minimizing risks

associated with this chemical.

Personal Protective Equipment (PPE)
When handling propionaldehyde, a highly flammable and irritating chemical, the use of

appropriate personal protective equipment is mandatory. The following table summarizes the

required PPE, exposure limits, and other key safety data.
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Parameter Specification Source

Occupational Exposure Limit 20 ppm (ACGIH, 8-hour TWA) [1][2]

Hand Protection

Butyl Rubber Gloves. Specific

breakthrough time should be

confirmed with the glove

manufacturer as it can vary

based on thickness and brand.

[1]

Eye Protection
Indirect-vent, impact and

splash-resistant goggles.
[1]

Face Protection

A face shield should be worn in

conjunction with goggles,

especially when there is a high

risk of splashing.

[3]

Respiratory Protection

For exposures exceeding 20

ppm, a NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

pressure-demand or other

positive-pressure mode is

required.

[1]

Protective Clothing

Wear protective gloves and

clothing to avoid skin contact.

All protective clothing (suits,

gloves, footwear, headgear)

should be clean and put on

before work.

[1]

Operational and Disposal Plans
Handling and Storage:

Propionaldehyde is highly flammable and can form explosive peroxides, especially when in

contact with air and light.[4] It is crucial to handle this chemical in a well-ventilated area, away
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from ignition sources such as open flames, sparks, and hot surfaces.[5] All equipment used for

handling and transferring propionaldehyde must be properly grounded and bonded to prevent

static discharge.[1][5] Use only non-sparking tools.[1][6]

Store containers in a cool, dry, and well-ventilated area, away from incompatible materials such

as strong acids, bases, oxidizing agents, and reducing agents.[1][7] Containers should be

tightly closed and stored under an inert gas like nitrogen or argon.[4]

Spill Management:

In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[1] Wear

appropriate PPE, including respiratory protection.[4] For small spills, use a non-combustible

absorbent material like activated charcoal, sand, or dry earth to contain the spill.[1][8] Collect

the absorbed material using non-sparking tools and place it in a sealed container for disposal.

[8] Ventilate the area and wash it thoroughly after the cleanup is complete.[1] For large spills,

consider downwind evacuation of at least 300 meters (1000 feet).[8]

Disposal:

Propionaldehyde may be classified as a hazardous waste and must be disposed of in

accordance with all local, state, and federal regulations.[1][9] Contact your institution's

environmental health and safety department or a licensed professional waste disposal service

for specific guidance.[1][3] Do not dispose of propionaldehyde down the drain.[4][7]

Contaminated packaging should also be treated as hazardous waste and disposed of

accordingly.[3]

Emergency Procedures
In case of exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water.[1] Seek medical attention if irritation develops.[3]
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Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Emergency shower and eyewash facilities should be readily available in the immediate work

area.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

propionaldehyde, from preparation to disposal.
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Propionaldehyde Safe Handling Workflow
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Caption: Workflow for safe propionaldehyde handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b047417?utm_src=pdf-body-img
https://www.benchchem.com/product/b047417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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